Cas no 222190-25-2 (Phenoxathiin, 3-iodo-)

• Product Name: Phenoxathiin, 3-iodo-
• CAS No: 222190-25-2
• MF: C₁₂H₇IOS
• MW: 326.152854204178
• CID: 1411672
• Update Time: 2024-08-16

Phenoxathiin, 3-iodo- Chemical and Physical Properties

Names and Identifiers

• Phenoxathiin, 3-iodo-

• Inchi： 1S/C12H7IOS/c13-8-5-6-12-10(7-8)14-9-3-1-2-4-11(9)15-12/h1-7H
• InChI Key： JWCBDNMOEJVZMX-UHFFFAOYSA-N
• SMILES： C1=C2C(OC3=C(S2)C=CC=C3)=CC(I)=C1

Computed Properties

• Exact Mass: 325.92581

Experimental Properties

• Density: 1.825±0.06 g/cm3(Predicted)
• Melting Point: 70-72 °C(Solv: methanol (67-56-1))
• Boiling Point: 380.7±41.0 °C(Predicted)
• PSA: 9.23